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Compound of Interest

Compound Name: 2-(Thiophen-3-YL)propan-2-OL
CAS No.: 113546-05-7
Cat. No.: B048682
Get Quote
. J

Executive Safety Summary

2-(Thiophen-3-yl)propan-2-ol (also known as Dimethyl(3-thienyl)carbinol) is a tertiary alcohol
attached to a thiophene ring. Unlike standard aliphatic alcohols (e.g., isopropanol), this
compound contains sulfur.

» Critical Disposal Distinction: You cannot dispose of this in standard "Non-Halogenated
Organic" waste streams if your facility separates sulfur-bearing compounds. Incineration of
this compound generates Sulfur Oxides (

), which requires specific scrubbers.
e Primary Hazards: Combustible/Flammable liquid; Skin/Eye Irritant; Potential Organ Toxicity

(Liver/Kidneys) typical of thiophene moieties.

Chemical Profile & Hazard Characterization

Before handling, verify the physical state and hazard codes. While vendor data varies for R&D
intermediates, treat with the following conservative profile:
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Property Specification Operational Implication
CAS Number 14762-15-3 Use for waste manifesting.
Formula Contains Sulfur.
) Treat as Combustible Liquid
Flash Point ~80-95°C (Est.)
(Class llIA).
» ] Incompatible with aqueous
Solubility Organic Solvents
waste streams.
Tertiary alcohols can
o ) - dehydrate to alkenes in strong
Reactivity Acid-Sensitive

acids; Thiophene ring is

reactive to electrophiles.

Pre-Disposal Segregation Strategy

Effective disposal begins with segregation. Mixing this compound with incompatible streams is
the most common cause of laboratory accidents and regulatory fines.

The "High Sulfur" Rule

Because this molecule contains a thiophene ring, it must be segregated into a waste stream
designated for Sulfur-Containing Organics or High-BTU Incineration.

e Do NOT mix with Oxidizers (Peroxides, Nitrates)

Risk of exothermic reaction.

e Do NOT mix with Heavy Metals

Thiophenes can complex with metals, complicating waste analysis.

e Do NOT flush down the drain. This is strictly prohibited under RCRA and local environmental

regulations.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
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Objective: Ensure personnel safety against vapors and dermal contact.[1][2][3]
» Ventilation: All transfers must occur inside a certified chemical fume hood.
 PPE:

o Gloves: Nitrile (0.11 mm minimum) is generally sufficient for splash protection. For
prolonged handling, use Silver Shield/4H laminate.

o Eye Protection: Chemical splash goggles (ANSI Z87.1).

o Body: Flame-resistant lab coat and closed-toe shoes.

Phase 2: Waste Container Selection

Select a container compatible with organic solvents and sulfur compounds.
» Recommended: High-Density Polyethylene (HDPE) or Amber Glass (if protecting from light).

e Avoid: Low-density plastics that may swell with thiophene exposure over time.

Phase 3: Transfer & Bulking

e Quenching (If necessary): If the material is part of a reaction mixture containing active
reagents (e.g., Lithium reagents used to synthesize it), quench carefully with
isopropanol/water before placing in the waste container.

o Transfer: Pour the liquid into the designated waste container using a funnel to prevent
spillage.

¢ Rinsing: Triple-rinse the original vessel with a compatible solvent (e.g., Acetone or Ethanol).
Add the rinsate to the same waste container.

Phase 4: Labeling & Manifesting

Accurate labeling is vital for the incineration facility.
o Label Text: "Hazardous Waste - Flammable, Irritant, Sulfur-Containing."

» Constituents: Explicitly list "2-(Thiophen-3-yl)propan-2-ol" and the approximate percentage.
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e RCRA Codes (USA): Likely D001 (Ignitable). Check if your region classifies Thiophene
derivatives under specific U-lists (Thiophene is U244, derivatives usually default to
characteristic hazards).

Emergency Procedures (Spill Management)

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: Remove ignition sources immediately. Thiophene vapors are heavier
than air and can travel to ignition sources.

o Containment: Do not use paper towels (increases surface area for evaporation/ignition). Use
Activated Carbon or Clay/Vermiculite absorbents.

o Why? Activated carbon suppresses the "rotten onion™" odor typical of thiophenes and
reduces vapor pressure.

o Cleanup: Scoop absorbed material into a sealed bag/pail. Label as "Debris contaminated
with Flammable/Sulfur Waste."

Decision Logic & Workflow

The following diagram illustrates the critical decision points for disposing of thiophene-based
alcohols.
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Waste: 2-(Thiophen-3-yl)propan-2-ol

Is it pure or in a mixture?

Mixture \Pure

Mixture with Reagents

Pure / Solvent Solution

Quench Active Reagents
(e.g., n-BuLi, Acids)

Segregation Check:
Contains Sulfur?

Yes (Thiophene Ring)

Select Stream:
High BTU / Sulfur-Compatible

l

Container: HDPE or Glass
Label: 'Flammable, Sulfur'

Ship for Incineration
(Cement Kiln/Chemical Incinerator)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of thiophene-derivative waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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